50-18-0

Cyclophosphamid

In Stock

• CAS RN:
• 50-18-0

• Formula:
• C7H15Cl2N2O2P

• InChI:
• InChI=1S/C7H15Cl2N2O2P/c8-2-5-11(6-3-9)14(12)10-4-1-7-13-14/h1-7H2,(H,10,12)

• InChIKey:
• CMSMOCZEIVJLDB-UHFFFAOYSA-N

• Alkylating agent;  pro-drug capable of inducing DNA single-strand breaks. Efficacious in vitro and in vivo. Chemotherapeutic effects due to inhibition of Bax and Bcl-2 expression when administered with etoposide.
  Cyclophosphamide is an alkylating agent used in the treatment of several forms of cancer including leukemias, lymphomas and breast cancer. Cyclophosphamide therapy is associated with minor transient serum enzyme elevations and has been linked to rare cases of acute liver injury. In addition, when given in high doses as a part of a myeloablative therapy, cyclophosphamide can cause acute sinusoidal obstruction syndrome.
  Cyclophosphamide, also known as cytoxan or cytophosphan, belongs to the class of organic compounds known as nitrogen mustard compounds. Nitrogen mustard compounds are compounds having two beta-haloalkyl groups bound to a nitrogen atom. Cyclop...

2,2-Bis(ethylsulfanyl)acetamide

In Stock

• CAS RN:
• 89450-18-0

• Formula:
• C6H13NOS2

• InChI:
• InChI=1S/C6H13NOS2/c1-3-9-6(5(7)8)10-4-2/h6H,3-4H2,1-2H3,(H2,7,8)

• InChIKey:
• JUFUELCVDPUDFK-UHFFFAOYSA-N

• 2,2-Bis(ethylsulfanyl)acetamide is a useful research compound. Its molecular formula is C6H13NOS2 and its molecular weight is 179.3 g/mol. The purity is usually 95%.

1-Acetyl-2-methoxy-piperidine

Usually In Stock

• CAS RN:
• 63050-18-0

• Formula:
• C8H15NO2

• InChI:
• InChI=1S/C8H15NO2/c1-7(10)9-6-4-3-5-8(9)11-2/h8H,3-6H2,1-2H3

• InChIKey:
• YIRWJTCXEZNFDZ-UHFFFAOYSA-N

• 1-Acetyl-2-methoxy-piperidine is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.

6-Amino-1-(2-methylpropyl)-5-[(2-methylpropyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione

In Stock

• CAS RN:
• 571150-18-0

• Formula:
• C12H22N4O2

• InChI:
• InChI=1S/C12H22N4O2/c1-7(2)5-14-9-10(13)16(6-8(3)4)12(18)15-11(9)17/h7-8,14H,5-6,13H2,1-4H3,(H,15,17,18)

• InChIKey:
• VNVWSZFHMBSHLH-UHFFFAOYSA-N

• 6-Amino-1-(2-methylpropyl)-5-[(2-methylpropyl)amino]-1,2,3,4-tetrahydropyrimidine-2,4-dione is a useful research compound. Its molecular formula is C12H22N4O2 and its molecular weight is 254.334. The purity is usually 95%.

Ethyl 5-(4-chlorobutanoylamino)-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-18-0

• Formula:
• C19H17Cl2N3O4S

• InChI:
• InChI=1S/C19H17Cl2N3O4S/c1-2-28-19(27)16-13-10-29-17(22-14(25)4-3-9-20)15(13)18(26)24(23-16)12-7-5-11(21)6-8-12/h5-8,10H,2-4,9H2,1H3,(H,22,25)

• InChIKey:
• UWIQZWNEVVDPJQ-UHFFFAOYSA-N

• Ethyl 5-(4-chlorobutanoylamino)-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C19H17Cl2N3O4S and its molecular weight is 454.32. The purity is usually 95%.

Poly(oxy-1,2-ethanediyl),alpha-phosphono-omega-(octadecyloxy)-, compd. with 2,2′-iminobis(ethanol) (

• CAS RN:
• 123450-18-0

• Formula:
• C41H28N6Na4O17S4

• Poly(oxy-1,2-ethanediyl),alpha-phosphono-omega-(octadecyloxy)-, compd. with 2,2′-iminobis(ethanol) (, also known as Poly(oxy-1,2-ethanediyl),alpha-phosphono-omega-(octadecyloxy)-, compd. with 2,2′-iminobis(ethanol) (, is a useful research compound. Its molecular formula is C41H28N6Na4O17S4. The purity is usually 95%.

5H-(2)Benzopyrano(3,4-g)(1,4)benzodioxin-5-one

• CAS RN:
• 128650-18-0

• Formula:
• C15H8O4

• InChI:
• InChI=1S/C15H8O4/c16-15-10-4-2-1-3-9(10)11-7-13-14(8-12(11)19-15)18-6-5-17-13/h1-8H

• InChIKey:
• PSODIQMVKUIHCN-UHFFFAOYSA-N

• 5H-(2)Benzopyrano(3,4-g)(1,4)benzodioxin-5-one, also known as 5H-(2)Benzopyrano(3,4-g)(1,4)benzodioxin-5-one, is a useful research compound. Its molecular formula is C15H8O4 and its molecular weight is 252.22 g/mol. The purity is usually 95%.

7-cycloheptyl-6-(((3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one

In Stock

• CAS RN:
• 1116050-18-0

• Formula:
• C26H26N4O4S

• InChI:
• InChI=1S/C26H26N4O4S/c1-16-7-6-8-17(11-16)24-28-23(34-29-24)14-35-26-27-20-13-22-21(32-15-33-22)12-19(20)25(31)30(26)18-9-4-2-3-5-10-18/h6-8,11-13,18H,2-5,9-10,14-15H2,1H3

• InChIKey:
• PLTXQPFSPZSMBN-UHFFFAOYSA-N

• 7-cycloheptyl-6-(((3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one is a useful research compound. Its molecular formula is C26H26N4O4S and its molecular weight is 490.58. The purity is usually 95%.

5-Bromo-7-chlorobenzofuran-3(2H)-one

In Stock

• CAS RN:
• 1153450-18-0

• Formula:
• C8H4BrClO2

• InChI:
• InChI=1S/C8H4BrClO2/c9-4-1-5-7(11)3-12-8(5)6(10)2-4/h1-2H,3H2

• InChIKey:
• KETJSJMINFSMKN-UHFFFAOYSA-N

• 5-Bromo-7-chlorobenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C8H4BrClO2 and its molecular weight is 247.47. The purity is usually 95%.

6-(2-Chlorophenyl)-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS RN:
• 1190250-18-0

• Formula:
• C14H14ClN5OS

• InChI:
• InChI=1S/C14H14ClN5OS/c15-11-4-2-1-3-10(11)13-18-20-12(16-17-14(20)22-13)9-19-5-7-21-8-6-19/h1-4H,5-9H2

• InChIKey:
• PHXUYZBPLLPPTQ-UHFFFAOYSA-N

• 6-(2-Chlorophenyl)-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C14H14ClN5OS and its molecular weight is 335.8g/mol. The purity is usually 95%.

Methyl 2,3,4,5-tetrahydro-1,4-benzoxazepine-8-carboxylate hydrochloride

In Stock

• CAS RN:
• 1205750-18-0

• Formula:
• C11H14ClNO3

• InChI:
• InChI=1S/C11H13NO3.ClH/c1-14-11(13)8-2-3-9-7-12-4-5-15-10(9)6-8;/h2-3,6,12H,4-5,7H2,1H3;1H

• InChIKey:
• DDIHHGDMIIWAFU-UHFFFAOYSA-N

• Methyl 2,3,4,5-tetrahydro-1,4-benzoxazepine-8-carboxylate hydrochloride is a useful research compound. Its molecular formula is C11H14ClNO3 and its molecular weight is 243.69. The purity is usually 95%.

(4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)(2-(methylthio)phenyl)methanone

In Stock

• CAS RN:
• 1705550-18-0

• Formula:
• C20H23NO4S2

• InChI:
• InChI=1S/C20H23NO4S2/c1-25-15-7-9-16(10-8-15)27(23,24)17-11-13-21(14-12-17)20(22)18-5-3-4-6-19(18)26-2/h3-10,17H,11-14H2,1-2H3

• InChIKey:
• MGIDJZDGSWXUHZ-UHFFFAOYSA-N

• (4-((4-Methoxyphenyl)sulfonyl)piperidin-1-yl)(2-(methylthio)phenyl)methanone is a useful research compound. Its molecular formula is C20H23NO4S2 and its molecular weight is 405.53. The purity is usually 95%.

2-[[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-5-(trifluoromethyl)-1,3,4-oxadiazole

Usually In Stock

• CAS RN:
• 2379950-18-0

• Formula:
• C14H16F3N5O2

• InChI:
• InChI=1S/C14H16F3N5O2/c15-14(16,17)12-21-20-11(24-12)8-22-6-1-3-10(7-22)9-23-13-18-4-2-5-19-13/h2,4-5,10H,1,3,6-9H2

• InChIKey:
• PLKSIRZJEVTPSX-UHFFFAOYSA-N

• 2-[[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]methyl]-5-(trifluoromethyl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C14H16F3N5O2 and its molecular weight is 343.31. The purity is usually 95%.